(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol tert-Butyldimethylsilyl Ether

Specification

• CAS No.: 1798394-47-4
• Molecular Formula: C18H30O2Si
• Molecular Weight: 306.521
• IUPAC Name: tert-butyl-dimethyl-[(Z)-3-methyl-4-phenylmethoxybut-2-enoxy]silane
• Standard InChI: InChI=1S/C18H30O2Si/c1-16(12-13-20-21(5,6)18(2,3)4)14-19-15-17-10-8-7-9-11-17/h7-12H,13-15H2,1-6H3/b16-12-
• Standard InChI Key: WWUSFVDHWYUHSM-VBKFSLOCSA-N
• SMILES: CC(=CCO[Si](C)(C)C(C)(C)C)COCC1=CC=CC=C1

Introduction

(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol tert-Butyldimethylsilyl Ether is a chemical compound with the CAS number 1798394-47-4. It is a derivative of (2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol, where the hydroxyl group is protected by a tert-butyldimethylsilyl (TBDMS) group. This protection is commonly used in organic synthesis to prevent unwanted reactions at the hydroxyl site.

Applications and Uses

While specific applications of (2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol tert-Butyldimethylsilyl Ether are not widely documented, compounds with similar structures are often used in organic synthesis as intermediates. The TBDMS protection allows for selective reactions at other sites of the molecule, making it useful in multi-step syntheses.

Synthesis and Preparation

The synthesis of this compound typically involves the reaction of (2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol with tert-butyldimethylsilyl chloride (TBDMSCl) in the presence of a base like imidazole or triethylamine. This process protects the hydroxyl group, allowing for further transformations without interference from this site.

Comparison with Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight	Purity
(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol	62311-47-1	C₁₂H₁₆O₂	192.26	-
(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol tert-Butyldimethylsilyl Ether	1798394-47-4	C₁₈H₃₀O₂Si	306.52	>95%
(2Z)-3-Methyl-4-(benzyloxy)-2-buten-1-ol 1-Phosphate Dimethyl Diester	1798428-35-9	C₁₄H₂₁O₅P	-	≥95%